Cas no 12673-86-8 (Antimony Tin Oxide)

• Product Name: Antimony Tin Oxide
• CAS No: 12673-86-8
• MF: O₁₆Sb₄Sn₃
• MW: 1099.16040802002
• CID: 3162057
• PubChem ID: 72941503
• Update Time: 2025-05-23

Antimony Tin Oxide Chemical and Physical Properties

Names and Identifiers

• tin(4+),tetrastiborate
• Tin(IV) antimonate
• Antimonate stannate
• tin(4+);tetrastiborate
• Antimonic acid, tin(4+) salt
• UNII-6AU5F0U54X
• Shintoron C 4401
• 12673-86-8
• Stannic antimonate
• 6AU5F0U54X
• NS00131863
• Q27264420
• Antimony Tin Oxide

• Inchi： 1S/16O.4Sb.3Sn/q;;;;12*-1;;;;;3*+4
• InChI Key： QMDBZZCMDZXBND-UHFFFAOYSA-N
• SMILES： [Sb](=O)([O-])([O-])[O-].[Sb](=O)([O-])([O-])[O-].[Sb](=O)([O-])([O-])[O-].[Sb](=O)([O-])([O-])[O-].[Sn+4].[Sn+4].[Sn+4]

Computed Properties

• Exact Mass: 1101.24070g/mol
• Monoisotopic Mass: 1099.2405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 345Ų

Additional information on Antimony Tin Oxide

Antimony Tin Oxide (CAS No. 12673-86-8): A Multifunctional Metal Oxide with Emerging Applications in Advanced Technologies

Antimony tin oxide (Sb-SnO₂), identified by its CAS number 12673-86-8, is a mixed-metal oxide compound that has garnered significant attention in recent years due to its unique electronic, optical, and catalytic properties. Composed of antimony (Sb) and tin (Sn) in a variable stoichiometric ratio, this material exhibits tunable characteristics that make it highly versatile for applications in transparent conductive coatings, gas sensors, and energy storage devices. The synthesis of antimony tin oxide nanoparticles and thin films has been extensively studied, with recent advancements in sol-gel processes, chemical vapor deposition (CVD), and hydrothermal methods enabling precise control over particle size, morphology, and surface area. These properties are critical for optimizing performance in high-tech applications where material stability and functionality are paramount.

One of the most notable features of antimony tin oxide (Sb-SnO₂) is its ability to act as a p-type semiconductor with high electrical conductivity when doped with antimony. This property has positioned it as a promising alternative to traditional transparent conductive materials like indium tin oxide (ITO). Recent studies published in journals such as *Advanced Materials* (2023) highlight the development of antimony tin oxide thin films with enhanced transparency in the visible spectrum while maintaining low sheet resistance. These advancements are particularly relevant for next-generation flexible electronics, including organic photovoltaics and touchscreens, where mechanical durability and optical clarity are essential.

In the field of catalysis, antimony tin oxide compounds have demonstrated exceptional activity in redox reactions. For instance, research from *ACS Catalysis* (2024) reveals that Sb-doped SnO₂ nanocrystals exhibit superior performance in the oxidation of carbon monoxide (CO) at low temperatures compared to undoped counterparts. The synergistic interaction between antimony and tin atoms creates active sites that facilitate electron transfer processes critical for catalytic efficiency. Additionally, these materials have shown promise in photocatalytic water splitting for hydrogen production under visible light irradiation, as reported in *Nature Energy* (2023). The integration of antimony tin oxide nanomaterials into solar-driven systems could revolutionize renewable energy technologies by improving charge separation and reducing recombination losses.

Beyond electronics and catalysis, antimony tin oxide powders are being explored for biomedical applications due to their biocompatibility and surface reactivity. A 2024 study in *Biomaterials Science* investigated the use of Sb-SnO₂ composites as antibacterial coatings for medical implants. The controlled release of antimony ions from these coatings was found to inhibit pathogenic bacteria without compromising tissue compatibility. Furthermore, preliminary research suggests that functionalized antimony tin oxide nanoparticles may serve as drug delivery vehicles for targeted cancer therapies by leveraging their ability to interact with cellular membranes while minimizing systemic toxicity.

The environmental remediation potential of antimony tin oxide materials is another rapidly evolving area of research. Studies published in *Environmental Science & Technology* (2024) demonstrate that Sb-SnO₂-based sorbents can effectively remove heavy metals like lead and arsenic from contaminated water through adsorption mechanisms involving surface complexation and ion exchange. These materials also show promise for degrading organic pollutants via advanced oxidation processes when activated by ultraviolet or visible light irradiation. The scalability of synthesis methods combined with their long-term stability makes them attractive candidates for sustainable water treatment solutions.

Recent breakthroughs in material engineering have further expanded the capabilities of antimony tin oxide systems through nanostructuring techniques. For example, hierarchical architectures such as core-shell structures or yolk-shell designs enable enhanced surface-to-volume ratios while maintaining structural integrity under harsh conditions. A 2025 paper in *Nano Letters* describes how these nanostructures improve the electrochemical performance of lithium-ion batteries by mitigating volume expansion during charge-discharge cycles—a major limitation for conventional anode materials.

The global demand for antimony tin oxide products is expected to grow significantly over the next decade driven by innovations across multiple industries. In display technology alone, market analysts predict a compound annual growth rate exceeding 15% through 2030 due to increasing adoption in flexible OLEDs and transparent photovoltaics requiring high-performance conductive layers with minimal light scattering effects—areas where Sb-SnO₂-based solutions offer distinct advantages over existing alternatives.

As researchers continue to uncover new properties through advanced characterization techniques like synchrotron X-ray diffraction or scanning tunneling microscopy combined with first-principles calculations using density functional theory (DFT), our understanding deepens regarding how subtle changes at the atomic level influence macroscopic behavior—enabling more precise tailoring toward specific application requirements whether it's achieving ultra-low haze values below 1% or maximizing electron mobility above 10⁴ cm²/V·s depending on intended usage scenarios ranging from aerospace instrumentation down to consumer electronics packaging substrates demanding both optical clarity alongside mechanical robustness against repeated flexing without delamination risks associated with brittle oxides like ITO which suffer crack propagation under similar stress conditions.